![molecular formula C9H9BrN2O B1520234 1-(4-Bromopyridin-2-yl)pyrrolidin-2-one CAS No. 1142194-39-5](/img/structure/B1520234.png)
1-(4-Bromopyridin-2-yl)pyrrolidin-2-one
Overview
Description
“1-(4-Bromopyridin-2-yl)pyrrolidin-2-one” is a chemical compound with the CAS Number: 1142194-39-5. It has a molecular weight of 241.09 and its molecular formula is C9H9BrN2O . The compound is characterized by a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolidine ring attached to a bromopyridine group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3 hybridization .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 241.09 and its molecular formula is C9H9BrN2O . The compound is expected to be stored in a sealed and dry condition at 2-8°C .Scientific Research Applications
Synthesis and Antibacterial Activity
1-(4-Bromopyridin-2-yl)pyrrolidin-2-one derivatives have been extensively studied for their potential applications in medicinal chemistry. The synthesis of novel 4-pyrrolidin-3-cyanopyridine derivatives from 2-bromo-4-(pyrrolidin-1-yl)pyridine-3-carbonitrile has led to the creation of compounds with significant antimicrobial activity against a range of aerobic and anaerobic bacteria. Notably, derivatives synthesized through this pathway exhibited minimal inhibitory concentration values ranging from 6.2 to 100 µg/mL, highlighting their potent antibacterial properties (Bogdanowicz et al., 2013).
Suzuki Cross-Coupling Reaction for Pyridine Derivatives
The Suzuki cross-coupling reaction has been utilized to produce a series of novel pyridine derivatives. This method involves the palladium-catalyzed reaction of 5-bromo-2-methylpyridin-3-amine with various arylboronic acids, yielding derivatives with potential applications in biological activities. Density Functional Theory (DFT) studies were conducted to predict reaction pathways and the potential of these compounds as chiral dopants for liquid crystals. Additionally, these derivatives demonstrated notable biofilm inhibition and anti-thrombolytic activities, with specific compounds showing high efficacy against clot formation in human blood and Escherichia coli (Ahmad et al., 2017).
Luminescent Lanthanide Compounds and Iron Complexes
Derivatives of 2,6-di(pyrazol-1-yl)pyridine and 2,6-di(pyrazol-3-yl)pyridine have been synthesized and employed as ligands, offering both advantages and disadvantages compared to terpyridines. These compounds have been used to create luminescent lanthanide compounds for biological sensing and iron complexes with unique thermal and photochemical spin-state transitions. Such applications demonstrate the versatility and potential of these pyridine derivatives in various scientific domains (Halcrow, 2005).
Future Directions
The future directions for “1-(4-Bromopyridin-2-yl)pyrrolidin-2-one” and other pyrrolidine derivatives could involve the design of new compounds with different biological profiles. This can be achieved by exploring the influence of steric factors on biological activity and investigating the structure–activity relationship (SAR) of the studied compounds .
Mechanism of Action
Target of Action
Pyrrolidine derivatives have been reported to interact with various targets such as the vanilloid receptor 1, insulin-like growth factor 1 receptor, and various enzymes .
Mode of Action
Pyrrolidine derivatives have been shown to inhibit or modulate the activity of their targets, leading to various biological effects .
Biochemical Pathways
Pyrrolidine derivatives have been reported to influence a wide range of pathways, including those involved in cell signaling, enzyme activity, and protein synthesis .
Result of Action
Pyrrolidine derivatives have been reported to have various biological effects, including antioxidative and antibacterial properties, and effects on cell cycle .
properties
IUPAC Name |
1-(4-bromopyridin-2-yl)pyrrolidin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O/c10-7-3-4-11-8(6-7)12-5-1-2-9(12)13/h3-4,6H,1-2,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVFXYTSNRWHLCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=NC=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50671709 | |
Record name | 1-(4-Bromopyridin-2-yl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50671709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1142194-39-5 | |
Record name | 1-(4-Bromopyridin-2-yl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50671709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.